3-(Ethylthio)-2-fluoropyridine
Overview
Description
3-(Ethylthio)-2-fluoropyridine is a chemical compound that is widely used in scientific research. It is a heterocyclic compound that contains a pyridine ring and a fluorine atom. The compound is also known as 2-Fluoro-3-(ethylthio)pyridine and has the molecular formula C7H8FNS.
Mechanism Of Action
The mechanism of action of 3-(Ethylthio)-2-fluoropyridine is not fully understood. However, it is believed that the compound interacts with certain enzymes and proteins in the body, affecting their activity. The compound may also affect the function of certain receptors in the body.
Biochemical And Physiological Effects
The biochemical and physiological effects of 3-(Ethylthio)-2-fluoropyridine are varied and depend on the specific application. The compound has been shown to have antitumor activity and may be useful in the treatment of cancer. The compound has also been shown to have antimicrobial activity and may be useful in the development of new antibiotics. In addition, the compound has been shown to have anti-inflammatory activity and may be useful in the treatment of inflammatory diseases.
Advantages And Limitations For Lab Experiments
The advantages of using 3-(Ethylthio)-2-fluoropyridine in lab experiments include its high purity and stability. The compound is also readily available and relatively inexpensive. However, the compound may have limitations in certain applications due to its specific properties. For example, the compound may not be suitable for use in certain biological assays due to its potential toxicity.
Future Directions
There are many potential future directions for research involving 3-(Ethylthio)-2-fluoropyridine. One area of research could be the development of new drugs based on the compound. Another area of research could be the study of the compound's interactions with enzymes and proteins in the body. Additionally, the compound could be used in the development of new materials or in the study of new chemical reactions. Overall, the compound has many potential applications in scientific research and is an important area of study.
Synthesis Methods
The synthesis of 3-(Ethylthio)-2-fluoropyridine involves the reaction of 2-fluoropyridine with ethanethiol in the presence of a catalyst. The reaction is carried out under controlled conditions to obtain a high yield of the desired product. The purity of the product is also important as impurities can affect the results of scientific experiments.
Scientific Research Applications
3-(Ethylthio)-2-fluoropyridine is used in a wide range of scientific research applications. It is commonly used as a building block in the synthesis of other compounds. The compound is also used as a reagent in organic synthesis and as a ligand in coordination chemistry. The compound has been used in the development of new drugs and in the study of biological processes.
properties
IUPAC Name |
3-ethylsulfanyl-2-fluoropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FNS/c1-2-10-6-4-3-5-9-7(6)8/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCZJWUKFMDTJPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=C(N=CC=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Ethylthio)-2-fluoropyridine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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